Tetrahydrofuran

• CAS No.: 109-99-9
• Product Name: Tetrahydrofuran
• Molecular Formula: C4H8O; (CH2)3CH2O; C4H8O
• Molecular Weight: 72.11 g/mol
• IUPAC Name: oxolane
• Standard InChI: InChI=1S/C4H8O/c1-2-4-5-3-1/h1-4H2
• Standard InChIKey: WYURNTSHIVDZCO-UHFFFAOYSA-N
• Impurities: Peroxide (as hydrogen peroxide): 0.015%, water: 0.02%
• SMILES: C1CCOC1
• Canonical SMILES: C1CCOC1
• Boiling Point: 151 °F at 760 mm Hg (NTP, 1992); 65.0 °C; 65 °C; 66 °C; 151°F
• Colorform: Colorless, mobile liquid; Water-white liquid; Colorless liquid
• Density: 0.888 at 68 °F (USCG, 1999); 0.8833 g/cu cm at 25 °C; Relative density (water = 1): 0.89; 0.89
• Flash Point: 6 °F (NTP, 1992); 6 °F (closed cup); -4 °F (open cup); -14.5 °C (closed cup); -14.5 °C c.c.; 6°F
• Melting Point: -163.3 °F (NTP, 1992); -108.3 °C; -108.44 °C; -108.3°C; -108.5 °C; -163.3°F; -163°F
• Physical Description: Tetrahydrofuran appears as a clear colorless liquid with an ethereal odor. Less dense than water. Flash point 6°F. Vapors are heavier than air.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with an ether-like odor.
• Description: Tetrahydrofuran appears as a clear colorless liquid with an ethereal odor. Less dense than water. Flash point 6°F. Vapors are heavier than air.; Tetrahydrofuran, also known as 1, 4-epoxybutane or butylene oxide, belongs to the class of organic compounds known as tetrahydrofurans. These are heterocyclic compounds containing a saturated, aliphatic, five-membered ring where a carbon is replaced by an oxygen. Tetrahydrofuran exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Tetrahydrofuran has been detected in multiple biofluids, such as feces and blood. Within the cell, tetrahydrofuran is primarily located in the cytoplasm. Tetrahydrofuran can be converted into 2-(dichloromethyl)tetrahydrofuran.; Oxolane is a cyclic ether that is butane in which one hydrogen from each methyl group is substituted by an oxygen. It has a role as a polar aprotic solvent. It is a member of oxolanes, a saturated organic heteromonocyclic parent, a cyclic ether and a volatile organic compound.
• Shelf Life: Tetrahydrofuran will auto-oxidize in the presence of light & O2 to form resinous products that color water from pink to brown at conc above 100-250 mg/l.; May form, organic peroxides when exposed to air or light but usually inhibited against peroxide formation.; Upon contact with air, THF may decompose into explosive peroxides & carbon monoxide.
• Solubility: greater than or equal to 100 mg/mL at 68° F (NTP, 1992); 13.87 M; Miscible with alcohols, ketones, esters, hydrocarbons, and ethers.; Very soluble in acetone, benzene, ether, ethanol, and chloroform; 30% IN WATER AT 25 °C; Miscible in water at 25 °C; 1000.0 mg/mL; Solubility in water: freely soluble; Miscible
• Synonyms: tetrahydrofuran
• Vapor Density: 2.5 (NTP, 1992) (Relative to Air); 2.5 (Air = 1); Relative vapor density (air = 1): 2.5; 2.5
• Vapor Pressure: 114 mm Hg at 59 °F ; 145 mm Hg at 68° F (NTP, 1992); 162.22 mmHg; 1.62X10+2 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 19.3; 132 mmHg
• PubChem Compound: 8028
• Last Modified: Nov 11 2021